HYDROTRIS(3-ANISYLPYRAZOL-1-YL)BORATE POTASSIUM SALT
Description
HYDROTRIS(3-ANISYLPYRAZOL-1-YL)BORATE POTASSIUM SALT is a coordination compound that features a boron center bound to three 3-anisylpyrazolyl groups and a potassium ion. This compound is part of the broader class of poly(pyrazolyl)borate ligands, which are known for their versatility in forming stable complexes with various metals. These ligands are often referred to as “scorpionates” due to their ability to bind metals in a claw-like fashion.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of HYDROTRIS(3-ANISYLPYRAZOL-1-YL)BORATE POTASSIUM SALT typically involves the reaction of potassium borohydride with 3-anisylpyrazole under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and moisture interference. The general reaction scheme is as follows:
KBH4+3(3-anisylpyrazole)→K
Properties
InChI |
InChI=1S/C30H27BN6O3.K/c1-38-25-10-4-7-22(19-25)28-13-16-35(32-28)31(36-17-14-29(33-36)23-8-5-11-26(20-23)39-2)37-18-15-30(34-37)24-9-6-12-27(21-24)40-3;/h4-21H,1-3H3;/q-1;+1 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQIBRIZTOXTFIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](N1C=CC(=N1)C2=CC(=CC=C2)OC)(N3C=CC(=N3)C4=CC(=CC=C4)OC)N5C=CC(=N5)C6=CC(=CC=C6)OC.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H27BKN6O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
569.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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